molecular formula C18H15BrO2S B8536168 3-Bromo-2,5-bis(4-methoxyphenyl)thiophene

3-Bromo-2,5-bis(4-methoxyphenyl)thiophene

Cat. No.: B8536168
M. Wt: 375.3 g/mol
InChI Key: CQKKGQBAUNCGKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-2,5-bis(4-methoxyphenyl)thiophene is a useful research compound. Its molecular formula is C18H15BrO2S and its molecular weight is 375.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H15BrO2S

Molecular Weight

375.3 g/mol

IUPAC Name

3-bromo-2,5-bis(4-methoxyphenyl)thiophene

InChI

InChI=1S/C18H15BrO2S/c1-20-14-7-3-12(4-8-14)17-11-16(19)18(22-17)13-5-9-15(21-2)10-6-13/h3-11H,1-2H3

InChI Key

CQKKGQBAUNCGKY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=CC(=C(S2)C3=CC=C(C=C3)OC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,3,5-Tribromothiophene (6.42 g, 20 mmol), 4-methoxyphenylboronic acid (6.38 g, 42 mmol) and sodium carbonate (8.5 g, 80 mmol) were stirred in THF/water mixture (125/50 ml) for 90 min at RT under argon flushing. Pd(PPh3)4 (693 mg, 0.6 mmol) was added. The mixture was refluxed for 16 h (TLC), cooled to RT and THF was removed by evaporation. Water was added and aqueous fractions extracted with EtOAc. The organic fractions were combined, solvent removed and the crude product purified by flash chromatography (Silica gel; hexane/chloroform/EtOAc; gradient up to 20% chloroform then 20% EtOAc) to yield 3-bromo-2,5-bis(4-methoxyphenyl)thiophene (4.9 g, 13 mmol, 65%).
Quantity
6.42 g
Type
reactant
Reaction Step One
Quantity
6.38 g
Type
reactant
Reaction Step One
Quantity
8.5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
693 mg
Type
catalyst
Reaction Step Three

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